Cas no 1154900-28-3 (2-{(2,6-difluorophenyl)methylamino}propan-1-ol)

• Product Name: 2-{(2,6-difluorophenyl)methylamino}propan-1-ol
• CAS No: 1154900-28-3
• MF: C₁₀H₁₃F₂NO
• MW: 201.213129758835
• CID: 5186432
• PubChem ID: 43499745
• Update Time: 2026-03-05

2-{(2,6-difluorophenyl)methylamino}propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-Propanol, 2-[[(2,6-difluorophenyl)methyl]amino]-
• 2-{(2,6-difluorophenyl)methylamino}propan-1-ol

• Inchi： 1S/C10H13F2NO/c1-7(6-14)13-5-8-9(11)3-2-4-10(8)12/h2-4,7,13-14H,5-6H2,1H3
• InChI Key： SAKOMJSQMTYHKJ-UHFFFAOYSA-N
• SMILES： C(O)C(NCC1=C(F)C=CC=C1F)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on 2-{(2,6-difluorophenyl)methylamino}propan-1-ol

2-{(2,6-Difluorophenyl)methylamino}Propan-1-ol: A Comprehensive Overview

The compound with CAS No. 1154900-28-3, commonly referred to as 2-{(2,6-difluorophenyl)methylamino}propan-1-ol, is a fascinating molecule with a unique structure and diverse applications. This compound belongs to the class of secondary alcohols and features a fluorinated aromatic ring attached to an amino alcohol moiety. Its structure is characterized by a propanol backbone with a substituted phenyl group, making it a valuable compound in various fields such as pharmaceuticals, agrochemicals, and material sciences.

The synthesis of 2-{(2,6-difluorophenyl)methylamino}propan-1-ol typically involves multi-step reactions, often starting from fluorinated aromatic precursors. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and environmental impact. For instance, the use of palladium-catalyzed cross-coupling reactions has been reported to enhance the yield and purity of this compound. Such innovations highlight the importance of continuous research in optimizing synthetic pathways for complex molecules.

In terms of physical properties, 2-{(2,6-difluorophenyl)methylamino}propan-1-ol exhibits a melting point of approximately 78°C and a boiling point around 155°C under standard conditions. Its solubility in water is moderate, while it shows excellent solubility in organic solvents such as dichloromethane and ethyl acetate. These properties make it suitable for various chemical transformations and applications where controlled solubility is crucial.

The chemical structure of this compound plays a pivotal role in its reactivity and functionality. The presence of the fluorinated phenyl group introduces electron-withdrawing effects, which can influence the molecule's electronic properties and reactivity. This feature is particularly advantageous in pharmaceutical applications, where such substituents can modulate bioavailability and pharmacokinetics. Recent studies have explored the use of this compound as an intermediate in drug development, particularly in the design of kinase inhibitors and other therapeutic agents.

In the field of agrochemistry, 2-{(2,6-difluorophenyl)methylamino}propan-1-ol has shown potential as a precursor for herbicides and fungicides. Its ability to undergo nucleophilic substitution reactions makes it a versatile building block for designing bioactive molecules with enhanced efficacy against agricultural pests. Researchers have also investigated its role in polymer chemistry, where it serves as a monomer for synthesizing novel materials with tailored properties.

The environmental impact of this compound has been a subject of recent scrutiny. Studies indicate that it exhibits moderate biodegradability under aerobic conditions, with degradation rates influenced by pH levels and microbial activity. Efforts are underway to develop eco-friendly synthesis routes and application methods to minimize its ecological footprint while maximizing its benefits.

In conclusion, CAS No. 1154900-28-3, or 2-{(2,6-difluorophenyl)methylamino}propan-1-ol, stands out as a multifaceted compound with significant potential across various industries. Its unique structure, coupled with advancements in synthetic methodologies and application research, positions it as a key player in modern chemistry. As ongoing studies continue to uncover new insights into its properties and uses, this compound is poised to play an increasingly important role in both academic and industrial settings.